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Compound of Interest

Compound Name: 2-Hydrazinyl-6-methylpyrazine

Cat. No.: B179556 Get Quote

Technical Support Center: 2-Hydrazinyl-6-
methylpyrazine
This guide provides comprehensive safety, handling, and storage procedures for 2-Hydrazinyl-
6-methylpyrazine (CAS No. 19848-57-8). As a substituted hydrazine and pyrazine derivative,

this compound requires careful management in a laboratory setting. The information herein is

synthesized from established safety protocols for related chemical classes and is intended for

use by trained professionals in research and development.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Hydrazinyl-6-methylpyrazine?

A1: While a specific, comprehensive toxicological profile for 2-Hydrazinyl-6-methylpyrazine is

not widely published, its hazards can be inferred from its structural components: the hydrazine

group and the pyrazine ring.

Hydrazine Moiety: Hydrazine and its derivatives are classified as hazardous materials.[1]

They are often toxic, corrosive, and may be carcinogenic.[2] Exposure can cause severe

irritation or burns to the skin, eyes, and respiratory tract.[2][3] Systemic effects can target the

nerves, blood, liver, and kidneys.[2]

Pyrazine Moiety: Pyrazine derivatives can also pose hazards, with many being classified as

irritants.[4]
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Overall Profile: Based on related compounds, 2-Hydrazinyl-6-methylpyrazine should be

treated as harmful if swallowed, a potential skin and eye irritant, and possibly harmful upon

inhalation or skin absorption.[3][5]

Q2: What are the correct storage conditions for this compound?

A2: Proper storage is critical to maintain the compound's integrity and ensure safety. The

primary concerns are degradation via oxidation and reaction with incompatible materials.

Atmosphere: Store under an inert atmosphere, such as nitrogen or argon.[2] This is a crucial

step to prevent air oxidation of the hydrazine group, which is a common degradation

pathway.[1]

Temperature: For long-term storage, keeping the compound in a cool, dry place is

recommended. Some suppliers suggest storage at -20°C.[6] Always consult the supplier's

specific recommendations.

Container: Use a tightly sealed, clearly labeled container. It is best practice to store the

primary container within a secondary, compatible container to contain any potential leaks.[2]

Location: Store in a designated area for hazardous chemicals, away from heat sources,

open flames, and direct sunlight.[7] The storage area should be well-ventilated.

Q3: What materials or chemical classes are incompatible with 2-Hydrazinyl-6-
methylpyrazine?

A3: Due to the reactive nature of the hydrazine group, this compound should be isolated from

several material classes to prevent violent or hazardous reactions.

Oxidizing Agents: Hydrazines are strong reducing agents and can react violently with

oxidants.[8] Keep away from peroxides, nitrates, chlorates, and other oxidizing materials.

Acids: Violent reactions can occur with strong acids.[2][8]

Metals and Metal Oxides: Contact with certain metals and their oxides can catalyze

decomposition.[8]
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Porous Materials: Avoid contact with materials like wood, cloth, or earth, as they can promote

decomposition.[8]

Q4: What is the thermal stability of this compound?

A4: The thermal decomposition of hydrazine derivatives can be energetic.[9] While specific

data for 2-Hydrazinyl-6-methylpyrazine is limited, it is known that heating hydrazines can lead

to the release of ammonia, hydrogen, and nitrogen oxides.[8][9] Vapors may form explosive

mixtures with air at elevated temperatures. Therefore, avoid exposing the compound to high

heat or ignition sources.[7]

Property Summary: 2-Hydrazinyl-6-

methylpyrazine

CAS Number 19848-57-8[10]

Molecular Formula C₅H₈N₄[10]

Molecular Weight 124.14 g/mol [10]

Appearance Solid (Melting Point ~86°C)[10]

Primary Hazards

Harmful if swallowed, skin/eye/respiratory

irritant.[3] Potential carcinogen and systemic

toxin based on hydrazine class.[2]

Storage

Cool, dry, well-ventilated area.[5][7] Under inert

atmosphere (Nitrogen).[2] Away from

incompatible materials.

Incompatibilities
Strong oxidizing agents, strong acids, metals,

metal oxides.[2][8]

Troubleshooting Guide
Q5: I observed the compound has changed color (e.g., yellowed or darkened) in storage. What

does this mean and is it still usable?

A5: A color change often indicates degradation, most likely due to oxidation from improper

storage (i.e., exposure to air).[1] The presence of impurities could affect experimental
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outcomes by introducing unexpected reactivity or by lowering the effective concentration of the

desired compound. It is strongly recommended to use a fresh, un-degraded lot for any

sensitive application. If you must proceed, a purity analysis (e.g., NMR, LC-MS) is advised to

characterize the material before use.

Q6: I need to weigh the solid compound. What is the safest way to do this?

A6: Handling the solid powder requires precautions to prevent inhalation of dust and skin

contact.[5]

Engineering Controls: Always perform this task inside a certified chemical fume hood or a

glove box to contain any airborne particles.[2][5]

Personal Protective Equipment (PPE): Wear a lab coat, tightly fitting safety goggles, and

chemical-resistant gloves (nitrile or neoprene are generally recommended for hydrazines).[2]

For handling powders outside of primary containment, respiratory protection may be

necessary.[2]

Static Discharge: Take precautionary measures against static discharge, which could ignite

fine dust particles. Use anti-static weighing paper or dishes and ensure equipment is

properly grounded.

Q7: I accidentally created a concentrated solution and need to dispose of it. How should I

proceed?

A7: Never dispose of chemical waste down the drain.[5] All waste containing 2-Hydrazinyl-6-
methylpyrazine must be treated as hazardous waste.

Containerize: Collect the waste in a dedicated, properly labeled hazardous waste container.

[11]

Labeling: The label must clearly state "Hazardous Waste," the full chemical name, and the

approximate concentration.[11]

Disposal: Follow your institution's specific procedures for hazardous waste disposal. Contact

your Environmental Health and Safety (EHS) office for guidance. They will manage the final

disposal according to local, state, and federal regulations.
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Q8: What should I do in the event of a spill?

A8: The response depends on the size of the spill. For any large spill, or if you feel unsafe,

evacuate the area and contact your institution's emergency response team immediately. For a

small, manageable spill inside a chemical fume hood:

Alert Personnel: Notify others in the immediate area.

Don PPE: Ensure you are wearing appropriate PPE, including a lab coat, goggles, and

double gloves.[2]

Containment: Prevent the spill from spreading. Cover drains if necessary.

Cleanup: Gently cover the spill with an inert absorbent material, such as vermiculite, dry

sand, or a commercial chemical spill kit. Do not use combustible materials like paper towels

directly on the spill.

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[2]

Decontamination: Clean the spill area with a suitable decontamination solution (consult your

EHS office) and then with soap and water.

Disposal: Seal and label the waste container and dispose of it through your EHS office.[2]

Experimental Protocols
Protocol 1: Standard Handling and Solution Preparation

Pre-Experiment Checklist:

Verify the chemical fume hood is certified and functioning correctly.

Ensure an emergency eyewash and safety shower are accessible.[2]

Confirm availability of a compatible chemical spill kit.

Review the Safety Data Sheet (SDS) for this compound or a closely related one.
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Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat.

Don tightly fitting safety goggles and a face shield for splash protection.[2]

Wear two pairs of chemical-resistant gloves (e.g., nitrile).[2] Change gloves immediately if

contamination is suspected.[12]

Procedure:

1. Place all necessary equipment (spatulas, weigh boats, beakers, solvent) inside the fume

hood before starting.

2. Carefully open the container of 2-Hydrazinyl-6-methylpyrazine. Avoid creating dust.

3. Weigh the desired amount of the solid using a tared weigh boat.

4. Slowly add the solid to your reaction vessel or solvent-containing beaker inside the hood.

5. Once the transfer is complete, securely close the stock container.

6. Proceed with your experimental workflow within the fume hood.

7. Upon completion, decontaminate all equipment and the work surface.

8. Dispose of all contaminated disposable materials (gloves, weigh boats) in the designated

hazardous waste stream.

Protocol 2: Emergency First Aid for Exposure
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration (do NOT use mouth-to-mouth resuscitation) and seek

immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them large quantities of water or milk to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[2]

Visual Diagrams
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Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydrazinyl-6-methylpyrazine.

Immediate Actions

Exposure Occurs!

Route of Exposure?

Inhalation:
Move to Fresh Air

Inhalation

Skin Contact:
Remove Clothing, Flush with Water (15 min)

Skin

Eye Contact:
Flush with Eyewash (15 min)

Eye

Ingestion:
Rinse Mouth, Give Water, Do NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention
(Bring SDS/Chemical Info)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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